4-oxo-N-[(6-thiophen-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]-2,3,4a,5,6,7,8,8a-octahydro-1H-phthalazine-1-carboxamide
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Description
The compound “4-oxo-N-[(6-thiophen-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]-2,3,4a,5,6,7,8,8a-octahydro-1H-phthalazine-1-carboxamide” is a complex organic molecule. It contains several functional groups and rings, including a thiophene ring, a triazole ring, a pyridazine ring, and a phthalazine ring .
Scientific Research Applications
Synthetic Applications
A Convenient Synthesis of Heterocyclic Derivatives Compounds similar to the one mentioned have been synthesized for the study of their chemical properties and potential applications. For instance, the synthesis of thiazolo and triazolo-pyrimidines, as well as pyrimido triazine derivatives, has been explored. These synthetic pathways offer insights into the broader utility of such compounds in medicinal chemistry and material science. The chemical structures of these newly synthesized compounds were confirmed through various spectral studies, indicating their potential for further functional applications (M. Haiza, S. Assiery, M. Mostafa, & A. El-Reedy, 2000).
Biological Activities
Antimicrobial and Antiproliferative Activities Related compounds have been synthesized to study their antimicrobial activities, showcasing the importance of structural diversity in combating various microbial strains. For instance, some condensed 4-(2,4,6-Trimethylphenyl)-1(2H)-oxo-phthalazine derivatives exhibit promising antimicrobial properties (M. El-Hashash, A. Y. El-Kady, M. Taha, & I. El-Shamy, 2012). Additionally, triazolo[4,3-b]pyridazin-6-yloxy derivatives have been evaluated for their antiproliferative activity, highlighting their potential in cancer research and treatment. These studies reveal the compound's ability to inhibit the proliferation of endothelial and tumor cells, suggesting a promising avenue for therapeutic application (M. Ilić, J. Ilaš, S. Liekens, P. Mátyus, & D. Kikelj, 2011).
Properties
IUPAC Name |
4-oxo-N-[(6-thiophen-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]-2,3,4a,5,6,7,8,8a-octahydro-1H-phthalazine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.08.13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N7O2S/c27-18-12-5-2-1-4-11(12)17(23-24-18)19(28)20-10-16-22-21-15-8-7-13(25-26(15)16)14-6-3-9-29-14/h3,6-9,11-12,17,23H,1-2,4-5,10H2,(H,20,28)(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.08.13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AAXXDEPDKLCSQF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.08.13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2C(C1)C(NNC2=O)C(=O)NCC3=NN=C4N3N=C(C=C4)C5=CC=CS5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.08.13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N7O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.08.13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
411.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.08.13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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